4-[1-(2,4-dichlorobenzyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine

• IUPAC Name: 4-[1-[(2,4-dichlorophenyl)methyl]benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine
• InChI: InChI=1S/C16H11Cl2N5O/c17-10-6-5-9(11(18)7-10)8-23-13-4-2-1-3-12(13)20-16(23)14-15(19)22-24-21-14/h1-7H,8H2,(H2,19,22)
• InChI Key: ROJIDUVOWRJHNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2CC3=C(C=C(C=C3)Cl)Cl)C4=NON=C4N
• Molecular Formula: C16H11Cl2N5O
• Molecular Weight: 360.2 g/mol

Description

4-[1-(2,4-dichlorobenzyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has shown promise as a tool for studying various biochemical and physiological processes in the body, and has been used in a number of laboratory experiments to investigate its mechanism of action and potential therapeutic benefits.

Mechanism of Action

The mechanism of action of 4-[1-(2,4-dichlorobenzyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine is not fully understood, but it is believed to act as a selective inhibitor of certain enzymes and proteins involved in cellular signaling pathways. This compound has been shown to inhibit the activity of several key enzymes and proteins, including protein kinase C, phosphodiesterase, and cyclic AMP.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[1-(2,4-dichlorobenzyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine vary depending on the specific cellular processes being studied. In general, this compound has been shown to have a number of effects on cellular signaling pathways, including the regulation of gene expression, the modulation of protein synthesis, and the inhibition of cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[1-(2,4-dichlorobenzyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine in laboratory experiments is its selectivity for certain enzymes and proteins. This allows researchers to study specific cellular processes in a more targeted and precise manner. However, one limitation of using this compound is its potential toxicity and side effects, which can vary depending on the specific experimental conditions and dosages used.

Future Directions

There are a number of potential future directions for research on 4-[1-(2,4-dichlorobenzyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine. One area of interest is the development of new and more efficient synthesis methods for this compound, which could help to improve its availability and reduce costs. Additionally, further research is needed to fully understand the mechanism of action of this compound, as well as its potential therapeutic applications in various disease states. Finally, there is a need for more research on the potential side effects and toxicity of this compound, in order to ensure its safe and effective use in laboratory experiments.

Synthesis Methods

The synthesis of 4-[1-(2,4-dichlorobenzyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine is a complex process that involves several steps. One common method for synthesizing this compound involves the reaction of 2,4-dichlorobenzylamine with 1H-benzimidazole-2-carboxylic acid to form an intermediate product. This intermediate is then reacted with an appropriate reagent, such as thionyl chloride, to form the final product.

Scientific Research Applications

One of the primary applications of 4-[1-(2,4-dichlorobenzyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine is as a tool for studying various biochemical and physiological processes in the body. This compound has been used in a number of laboratory experiments to investigate its effects on various cellular processes, including cell signaling, gene expression, and protein synthesis.